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An In-Depth Technical Guide to 1-Chloro-2-nitrobenzene

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-chloro-2-nitrobenzene, a pivotal
chemical intermediate in various industrial syntheses. Intended for researchers, chemists, and
professionals in drug development and materials science, this document delves into its
nomenclature, physicochemical properties, synthesis, reactivity, applications, and safety
protocols, grounding all information in authoritative scientific principles.

Chemical Identity and Nomenclature

The precise identification of a chemical compound is foundational to all scientific and industrial
work. The nomenclature of this compound follows a specific hierarchy based on internationally
recognized standards.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. According to IUPAC nomenclature, the preferred name for
this compound is 1-chloro-2-nitrobenzene[1][2][3][4]. This name is derived by alphabetizing
the substituent prefixes (‘chloro’ before 'nitro’) and assigning the lowest possible locant set to
the substituents on the benzene ring[5]. The locant '1' is assigned to the carbon atom bearing
the chloro group, as ‘chloro’ comes first alphabetically[5].
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Synonyms and Common Names

In industrial and laboratory settings, a variety of synonyms are used interchangeably. It is
crucial to recognize these to ensure clear communication and accurate substance
identification.

Common Synonyms Include:

o-Chloronitrobenzene (or ortho-chloronitrobenzene)[1][3][6][7][8][9][10]
« 2-Chloronitrobenzene[1][3][4][9][10][11][12]

« o-Nitrochlorobenzene[1][3][7][8][9][13]

« 2-Nitrochlorobenzene[3][13][14]

« ONCB (Ortho Nitro Chloro Benzene)[1][3][7][8][15]

e 2-Chloro-1-nitrobenzene[1][3][4][9][15]

1-Nitro-2-chlorobenzene[1][3][4][9][15]

Chemical Identifiers

For unambiguous identification in databases and regulatory documents, the following identifiers
are critical.
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Identifier Value Source

CAS Number 88-73-3 [11[2][3][16][17]
Molecular Formula CeHaCINO:2 [1112][3]1[17]
Molecular Weight 157.55 g/mol [1112][17]

EC Number 201-854-9 [1][17]

UN Number 1578 [1][15]
InChikey SrETTVIRQTRLZHA LN 7]

UHFFFAOYSA-N

SMILES C1=CC=C(C(=C1)[0-])Cl [1][17]

Physicochemical Properties

1-Chloro-2-nitrobenzene is a yellowish crystalline solid under standard conditions[13][18]. Its
physical state is dictated by its relatively low melting point, meaning it can also be encountered
as a liquid in warmer environments[15]. Understanding its physical and chemical properties is
essential for designing reaction conditions, ensuring safe handling, and predicting its
environmental fate.
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Property Value Source

Yellowish crystalline solid or

Appearance lquid [1][13][15][18]
Odor Characteristic aromatic odor [1][15]
Melting Point 31-33 °C (lit.) [15][17][19]
Boiling Point 246 °C (lit.) [15][17][19]
Density 1.348 g/mL at 25 °C (lit.) [17]

Vapor Pressure 0.04 mmHg at 25 °C [17]

Flash Point 126 - 127.2 °C (closed cup) [15][17][19]

o Insoluble to slightly soluble
Solubility in Water [15][20][21]
(441 mg/L at 20 °C)

o Soluble in alcohol, benzene,
Solubility in Solvents ) [15][17]
and diethyl ether

log Kow 2.24 [20]

Industrial Synthesis and Mechanism

The primary industrial route for producing 1-chloro-2-nitrobenzene is the electrophilic
aromatic substitution of chlorobenzene. The choice of this precursor is driven by its commercial
availability and the directing effects of the chloro substituent.

Synthesis Protocol: Nitration of Chlorobenzene

The synthesis involves the reaction of chlorobenzene with a nitrating agent, typically a mixture
of nitric acid and sulfuric acid (known as "mixed acid")[13].

Step-by-Step Methodology:

o Preparation of the Nitrating Agent: Concentrated sulfuric acid is carefully added to
concentrated nitric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to
form the highly electrophilic nitronium ion (NO2z%), which is the active nitrating species.

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-nitrobenzene
https://en.wikipedia.org/wiki/2-Nitrochlorobenzene
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://www.echemi.com/products/pid_Rock25086-2-nitrochlorobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-nitrobenzene
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
https://www.sunrisechemical.com/aromaticcompounds/1-chloro-2-nitrobenzene.html
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
https://www.sunrisechemical.com/aromaticcompounds/1-chloro-2-nitrobenzene.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
https://www.sunrisechemical.com/aromaticcompounds/1-chloro-2-nitrobenzene.html
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://www.fishersci.ca/shop/products/1-chloro-2-nitrobenzene-99-thermo-scientific/p-7022567
http://2.imimg.com/data2/IX/QL/MY-2182799/3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/185760
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://www.benchchem.com/product/b146284?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Nitrochlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Reaction: Chlorobenzene is slowly added to the mixed acid under controlled temperature
conditions. The chloro group is an ortho, para-director, meaning it activates the positions
ortho (2- and 6-) and para (4-) to it for electrophilic attack.

e Isomer Formation: The reaction yields a mixture of isomers, primarily 1-chloro-2-
nitrobenzene (ortho isomer) and 1-chloro-4-nitrobenzene (para isomer), with a very small
amount of the meta isomer (1-chloro-3-nitrobenzene)[13]. A typical product distribution is
approximately 34-36% of the ortho isomer and 63-65% of the para isomer[13].

o Work-up and Separation: After the reaction is complete, the mixture is poured into water to
guench the reaction and separate the organic layer. The isomers are then separated, often
through crystallization or distillation, exploiting differences in their physical properties[18].

Synthesis Workflow Diagram

The following diagram illustrates the industrial synthesis process.
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Caption: Industrial synthesis of chloronitrobenzene isomers.

Reactivity and Key Applications

1-Chloro-2-nitrobenzene is a valuable intermediate precisely because it possesses two
distinct reactive sites: the chloro and nitro groups. This dual functionality allows for a wide
range of subsequent chemical transformations.
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Chemical Reactivity

Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the chloro
substituent towards nucleophilic aromatic substitution (SNAAr). This allows the chlorine atom
to be displaced by various nucleophiles (e.g., ammonia, alkoxides, sulfides), a reaction that
is fundamental to many of its applications[13][22].

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-
NH2z) using various reducing agents, such as iron in acidic medium (Bechamp reduction) or
catalytic hydrogenation[13][23]. This reaction produces 2-chloroaniline, another important
chemical intermediate.

Major Applications in Synthesis

Its role is almost exclusively as a precursor in the synthesis of more complex molecules. A

direct use of 1-chloro-2-nitrobenzene is not known[20].

Dyes and Pigments: It is a key building block for azo dyes and other colorants[14][15][20].
The synthesis of 3,3'-dichlorobenzidine, a precursor to various pigments, starts from the
reduction of 1-chloro-2-nitrobenzene[13].

Pharmaceuticals: It serves as a starting material for various active pharmaceutical
ingredients (APIs). For instance, it is used in the synthesis of o-aminophenol and
nitrophenetole, which are processed into pharmaceuticals[15][20].

Agrochemicals: It is an intermediate in the production of pesticides and herbicides[1][13][15].

Rubber Chemicals: It is used in the manufacturing of chemicals that improve the properties
and durability of rubber products[15].

Corrosion Inhibitors: Its derivatives are used to prevent corrosion of metals[1].

Role as a Chemical Intermediate

The following diagram illustrates the central role of 1-chloro-2-nitrobenzene as a precursor to

other important chemical classes.
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Caption: 1-Chloro-2-nitrobenzene as a versatile chemical intermediate.

Safety, Toxicology, and Handling

1-Chloro-2-nitrobenzene is a hazardous substance and must be handled with appropriate
precautions. Chronic and acute exposure can lead to significant health effects.

Toxicological Profile

 Toxicity: The compound is toxic if swallowed and toxic in contact with skin[16][24][25]. It can
be absorbed through the skin[26].

* Methemoglobinemia: A primary health concern is its ability to act as a methemoglobin former,
which impairs the oxygen-carrying capacity of the blood and can lead to cyanosis (blue lips
and skin), dizziness, and headaches|[6][26][27]. The effects may be delayed[27].

o Organ Damage: Prolonged or repeated exposure may cause damage to the blood, liver, and
kidneys[6][26][27].
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» Carcinogenicity: It is suspected of being a carcinogen[11][20][27]. The International Agency
for Research on Cancer (IARC) has classified it as possibly carcinogenic to humans[27].

o Environmental Hazards: The substance is harmful to aquatic life with long-lasting effects[6]
[16][28].

Hazard Identification

The following table summarizes its classification under the Globally Harmonized System
(GHS).

Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category o
H301: Toxic if swallowed

3)
Acute Toxicity, Dermal H311: Toxic in contact with
(Category 3) skin

) o H351: Suspected of causing
Carcinogenicity (Suspected) €

cancer

- o Causes damage to blood and

Specific Target Organ Toxicity ES

liver

] ) H411: Toxic to aquatic life with
Aquatic Hazard (Chronic) )
long lasting effects

Safe Handling and Emergency Protocols

A rigorous and self-validating safety protocol is non-negotiable when working with this
compound.

Step-by-Step Handling Protocol:

e Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure[6][25][28].
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o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves (e.g., nitrile), and safety glasses with side shields or goggles[16][24][28]. In case of
insufficient ventilation, wear suitable respiratory protection[6].

o Hygiene: Wash hands and any exposed skin thoroughly after handling[16]. Do not eat, drink,
or smoke in the work area[24].

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container[21][28]. Store
locked up and separated from combustible materials, reducing agents, and foodstuffs[16]
[27].

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations[6][16].

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention[16][25].

o Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap
and water. Seek immediate medical attention[6][16][25].

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present. Seek medical attention[6][16][28].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[6][16][25].

Safety Workflow Diagram
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Caption: Mandatory safety and handling workflow for 1-chloro-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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